Cas no 1597-02-0 (2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-)

2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)- Properties

Names and Identifiers

• 2,4,6-Pyrimidinetriamine,5-(3-phenylpropyl)-
• 5-(3-phenylpropyl)pyrimidine-2,4,6-triamine
• 5-(3-Phenylbutyl)-2,4,6-triaminopyrimidin
• 5-(3-Phenylpropyl)-2,4,6-pyrimidinetriamine
• 5-(3-phenyl-propyl)-pyrimidine-2,4,6-triamine
• AC1L7DO9
• AG-E-09098
• CTK4D0185
• NSC210878
• NSC-210878
• UNII-OV8ANF5EVH
• DTXSID80166714
• 1597-02-0
• OV8ANF5EVH
• PYRIMIDINE, 2,4,6-TRIAMINO-5-(3-PHENYLPROPYL)-
• 2,4,6-PYRIMIDINETRIAMINE, 5-(3-PHENYLPROPYL)-
• NSC 210878
• +Expand

• InChIKey： OAKGJEWLERVOJO-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17N5/c14-11-10(12(15)18-13(16)17-11)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H6,14,15,16,17,18)
• SMILES： C1=CC=C(CCCC2=C(N)N=C(N)N=C2N)C=C1

Computed Properties

• Exact Mass: 243.14861
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 243.148
• Heavy Atom Count: 18
• Complexity: 230
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 104Ų

Experimental Properties

• LogP: 3.14210
• PSA: 103.84
• Refractive Index: 1.691
• Boiling Point: 531.7°C at 760 mmHg
• Flash Point: 308.8°C
• Density: 1.262